Cas no 28321-09-7 ()
structure
Chemical and Physical Properties
Names and Identifiers
-
-
- Inchi： 1S/C8H5ClF2/c9-7-3-1-6(2-4-7)5-8(10)11/h1-5H
- InChI Key： BBPNSWUVZBHJAJ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(/C=C(\F)/F)=CC=1
Computed Properties
- Exact Mass: 174.0047842g/mol
- Monoisotopic Mass: 174.0047842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 0Ų
Related Literature
-
Xuxue Zhang,Mingsheng Wu,Juan Zhang,Song Cao Org. Biomol. Chem. 2017 15 2436
-
Jingjing Wu,Juan Xiao,Wenpeng Dai,Song Cao RSC Adv. 2015 5 34498
-
Yang Xiong,Tao Huang,Xinfei Ji,Jingjing Wu,Song Cao Org. Biomol. Chem. 2015 13 7389
28321-09-7 () Related Products
- 1864074-18-9(1-(Pyrimidin-2-ylthio)propan-2-amine hydrochloride)
- 2137473-34-6(2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-4-(trifluoromethyl)-1H-pyrazol-1-ylbutanoic acid)
- 1804188-84-8(4-Hydroxybenzo[d]oxazole-2-acetic acid)
- 2287271-06-9(4-(Aminomethyl)-2-methyl-1lambda6-thiane-1,1-dione)
- 1797883-24-9(5,6-dimethyl-3-(piperazin-1-yl)-1,2,4-triazine hydrochloride)
- 941923-12-2(3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-methoxyphenyl)urea)
- 2034504-16-8(3,4-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide)
- 620931-92-2(1-(2-ethoxyphenyl)methyl-7-methyl-2,3-dihydro-1H-indole-2,3-dione)
- 1154669-70-1(2-Amino-1-(4-dimethylamino-piperidin-1-yl)-ethanone)
- 694516-28-4(1-(3,4-dimethylphenyl)-4-(4-fluoro-3-methylbenzenesulfonyl)piperazine)
Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
